Cas no 2171241-70-4 (3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}benzoic acid)

• Product Name: 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}benzoic acid
• CAS No: 2171241-70-4
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6023072
• PubChem ID: 165570768
• Update Time: 2025-05-26

3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}benzoic acid
• 2171241-70-4
• EN300-1571970
• 3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}benzoic acid

• Inchi： 1S/C27H26N2O6/c1-34-16-24(25(30)28-14-17-7-6-8-18(13-17)26(31)32)29-27(33)35-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,23-24H,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t24-/m0/s1
• InChI Key： MXYIFIZBNGCPFN-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(NCC1C=CC=C(C(=O)O)C=1)=O)COC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}benzoic acid

Introduction to 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}benzoic acid (CAS No. 2171241-70-4)

3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}benzoic acid, identified by the CAS number 2171241-70-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core functionalized with an amide side chain and a fluorenyl moiety. The presence of stereocenters, specifically the (2S) configuration at the proline-like unit, underscores its potential as a chiral building block in drug design and development.

The benzoic acid moiety is a well-established pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Its acidic properties make it a valuable component in drug formulations, where it can influence solubility, stability, and interactions with biological targets. In contrast, the fluorenylmethoxycarbonyl (Fmoc) group is a protective group commonly used in peptide synthesis but has also been explored for its potential in enhancing the metabolic stability of bioactive molecules. The combination of these features in 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}benzoic acid suggests a multifaceted role in drug discovery.

The 3-methoxypropanamidomethyl substituent further complicates the molecular architecture, introducing both hydrophobic and hydrophilic interactions that could be exploited for target binding and pharmacokinetic optimization. This structural complexity makes 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}benzoic acid an intriguing candidate for further investigation in various therapeutic contexts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater precision. Studies have shown that the presence of fluorenyl groups can enhance binding to certain protein targets, potentially improving drug efficacy. Additionally, the stereoselective nature of this compound, as indicated by the (2S) configuration, is critical for ensuring optimal pharmacological activity while minimizing off-target effects.

In the realm of drug development, 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}benzoic acid could serve as a key intermediate in the synthesis of more complex molecules. Its structural features make it amenable to modifications that could fine-tune its pharmacological properties, such as solubility, bioavailability, and metabolic clearance. These attributes are particularly important in the design of next-generation therapeutics aimed at treating multifaceted diseases.

The benzoic acid core also has historical significance in medicine, with numerous derivatives having been investigated for their therapeutic potential. For instance, certain benzoic acid derivatives have been shown to exhibit anti-inflammatory and analgesic properties. The incorporation of additional functional groups into this scaffold can lead to novel compounds with enhanced biological activity. This underscores the importance of 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}benzoic acid as a versatile building block in medicinal chemistry.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that require careful optimization to achieve high yields and purity. The use of advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, can facilitate the construction of its complex framework. These methodologies are essential for producing enantiomerically pure compounds like this one, which are often required for therapeutic applications.

Furthermore, the growing interest in fluorinated compounds stems from their unique physicochemical properties, which can enhance drug-receptor interactions and improve pharmacokinetic profiles. The fluorenyl group in 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}benzoic acid is likely to contribute to these effects, making it an attractive scaffold for drug design.

In conclusion, 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}benzoic acid (CAS No. 2171241-70-4) represents a promising candidate for further exploration in pharmaceutical research. Its complex structure and diverse functional groups offer numerous opportunities for developing novel therapeutics with improved efficacy and selectivity. As computational methods continue to advance, researchers will be better equipped to harness the potential of such molecules for addressing unmet medical needs.